Cas no 67832-11-5 (4-Bromo-2-methylbenzonitrile)

4-Bromo-2-methylbenzonitrile Properties

Names and Identifiers

• 4-Bromo-2-methylbenzonitrile
• Benzonitrile, 4-bromo-2-methyl-
• 2-methyl-4-bromobenzonitrile
• 4-Brom-2-methyl-benzonitril
• 4-bromo-2-methylbenzenecarbonitrile
• 4-bromo-o-tolunitrile
• 5-Bromo-2-cyanotoluene
• benzonitrile,4-bromo-2-methyl
• o-Tolunitrile,4-bromo- (7CI)
• NSC229305
• 67832-11-5
• FT-0617790
• 4-bromo-2-methyl benzonitrile
• NSC-229305
• AM20060966
• EN300-107186
• J-514675
• 4-bromo-methylbenzonitrile
• B3993
• 4-Bromo-2-methylbenzonitrile, 97%
• PS-8274
• NSC 229305
• CS-W002196
• 4-Bromo-2-Methyl-Benzonitrile
• DTXSID30218075
• AC-4035
• SY016349
• SCHEMBL290236
• A1775
• 4bromo-2-methylbenzonitrile
• AKOS007930426
• 4-Bromo-2-methylcyanobenzene
• MFCD00041461
• DB-010068
• DTXCID50140566
• +Expand

• MDL： MFCD00041461
• InChIKey： LPEBMDFRIKYFCF-UHFFFAOYSA-N
• Inchi： 1S/C8H6BrN/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,1H3
• SMILES： CC1=CC(=CC=C1C#N)Br
• BRN： 2574103

Computed Properties

• Exact Mass: 194.96836g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 194.96836g/mol
• Monoisotopic Mass: 194.96836g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.62918
• PSA: 23.79000
• Refractive Index: 1.6550 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 259℃ at 760 mmHg
• Melting Point: 65-69 °C
• Flash Point: 110.4℃
• Color/Form: Cream powder
• Solubility: Insoluble in water.
• Density: 1.5466 (rough estimate)

4-Bromo-2-methylbenzonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37/39-S26-S22
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3439
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：6.1

4-Bromo-2-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%